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Compound of Interest

Compound Name: DL-erythro-Dihydrosphingosine

Cat. No.: B3427575 Get Quote

Essential Safety and Handling Guide for DL-
erythro-Dihydrosphingosine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, handling, and disposal information for DL-erythro-
Dihydrosphingosine (also known as sphinganine). Adherence to these guidelines is essential

for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures
While DL-erythro-Dihydrosphingosine is not classified as a hazardous substance under the

2012 OSHA Hazard Communication Standard, proper laboratory hygiene and safety practices

are mandatory.[1] The following table summarizes the required personal protective equipment

and safety protocols.
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Equipment/Procedure Specification Rationale

Eye/Face Protection

Chemical safety goggles or

glasses conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.[1][2]

To protect eyes from potential

splashes or contact with the

solid compound.

Skin Protection

Impervious clothing and

appropriate protective gloves.

[1][2]

To prevent skin exposure.

Gloves should be inspected

before use and disposed of

properly after handling.[2]

Respiratory Protection

Not required under normal use

conditions.[1] A dust mask is

recommended when handling

large quantities.[2]

The compound is a solid with

low vapor pressure.[1] A dust

mask minimizes inhalation of

airborne particles.

Ventilation

Handle in a well-ventilated

area or under an exhaust

hood.[2][3]

To minimize inhalation of any

dust.

Hygiene Measures

Wash hands thoroughly after

handling. Avoid eating,

drinking, or smoking in the

laboratory.

Standard good laboratory

practice to prevent ingestion.

Operational Plans: Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[1]

Prevent the formation of dust and aerosols.[2][3]

Use personal protective equipment as required.

Ensure adequate ventilation.

Storage:
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Store in a freezer.[1]

Keep the container tightly closed in a dry and well-ventilated place.[2]

Incompatible materials to avoid are strong oxidizing agents.[1]

Disposal Plan
Spill Cleanup: For minor spills, sweep up the solid material, avoiding dust formation, and

place it in a suitable, closed container for disposal.[1][2] It is recommended to dampen the

material with water to prevent dusting before sweeping.

Waste Disposal: Dispose of the chemical and its container in accordance with local, state,

and federal regulations. This material should not be released into the environment.[2]

De Novo Sphingolipid Biosynthesis Pathway
DL-erythro-Dihydrosphingosine (Sphinganine) is a key intermediate in the de novo synthesis

of sphingolipids. This pathway begins with the condensation of serine and palmitoyl-CoA and

leads to the formation of ceramides and other complex sphingolipids that are crucial for cellular

structure and signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3427575?utm_src=pdf-body-img
https://www.benchchem.com/product/b3427575?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681407/
https://pubmed.ncbi.nlm.nih.gov/19181628/
https://pubmed.ncbi.nlm.nih.gov/19181628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7842383/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7842383/
https://www.benchchem.com/product/b3427575#personal-protective-equipment-for-handling-dl-erythro-dihydrosphingosine
https://www.benchchem.com/product/b3427575#personal-protective-equipment-for-handling-dl-erythro-dihydrosphingosine
https://www.benchchem.com/product/b3427575#personal-protective-equipment-for-handling-dl-erythro-dihydrosphingosine
https://www.benchchem.com/product/b3427575#personal-protective-equipment-for-handling-dl-erythro-dihydrosphingosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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